Cas no 1396867-29-0 (6-ethyl-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0,trideca-1(9),2,7-trien-5-imine hydrochloride)

• Product Name: 6-ethyl-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0,trideca-1(9),2,7-trien-5-imine hydrochloride
• CAS No: 1396867-29-0
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 6134923
• PubChem ID: 71779032
• Update Time: 2025-07-16

6-ethyl-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0,trideca-1(9),2,7-trien-5-imine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0,trideca-1(9),2,7-trien-5-imine hydrochloride
• 3-ethyl-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-imine
• 3-ethyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-imine
• 1396867-29-0
• F2146-0256
• AKOS024627694

• Inchi： 1S/C11H12N2O2S/c1-2-13-7-5-8-9(15-4-3-14-8)6-10(7)16-11(13)12/h5-6,12H,2-4H2,1H3
• InChI Key： ZUSRBJUOXDLCSR-UHFFFAOYSA-N
• SMILES： S1C2=CC3OCCOC=3C=C2N(CC)C1=N

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.8Ų

Additional information on 6-ethyl-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0,trideca-1(9),2,7-trien-5-imine hydrochloride

Introduction to 6-ethyl-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0,trideca-1(9),2,7-trien-5-imine hydrochloride (CAS No. 1396867-29-0) and Its Emerging Applications in Chemical Biology

The compound 6-ethyl-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0,trideca-1(9),2,7-trien-5-imine hydrochloride, identified by the CAS number 1396867-29-0, represents a fascinating molecular entity with a highly complex and intricate structure. This tricyclic heterocyclic derivative features a unique arrangement of oxygen, sulfur, and nitrogen atoms, making it a subject of significant interest in the field of chemical biology and medicinal chemistry. The presence of multiple heteroatoms within its framework endows the compound with diverse chemical reactivity and potential biological activity, which has been the focus of recent research efforts.

At the heart of this compound's structure lies its tricyclic core, which is further functionalized by various substituents that contribute to its distinctive chemical properties. The 6-ethyl group introduces a degree of lipophilicity, while the 10,13-dioxa and 4-thia moieties contribute to its oxygen and sulfur content, respectively. Additionally, the 6-azatricyclo framework introduces a nitrogen atom into the ring system, which can participate in hydrogen bonding or coordinate with metal ions, depending on the context. These structural features make 6-ethyl-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0,trideca-1(9),2,7-trien-5-imine hydrochloride a versatile scaffold for designing molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with biological targets more systematically. The three-dimensional structure of 6-ethyl-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0,trideca-1(9),2,7-trien-5-imine hydrochloride has been optimized using density functional theory (DFT) calculations, revealing key pharmacophoric elements that could interact with proteins or nucleic acids. These insights have guided the design of analogs with enhanced binding affinity or selectivity for specific biological pathways.

In particular, the nitrogen-containing ring system has been identified as a critical feature for modulating biological activity. Studies suggest that this moiety can engage in hydrogen bonding with polar residues in protein active sites or form coordination complexes with metal ions involved in enzymatic reactions. Such interactions are often pivotal for the function of biological macromolecules and can be exploited to develop inhibitors or activators of target enzymes.

The hydrochloride salt form of 6-ethyl-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0,trideca-1(9),2,7-trien-5-imine hydrochloride enhances its solubility in aqueous media, making it more suitable for in vitro and in vivo studies. This improved solubility has facilitated its use in high-throughput screening assays to identify potential drug candidates for various therapeutic applications. The compound's ability to dissolve in both polar and nonpolar solvents also suggests that it may exhibit dual-phase behavior when administered systemically, potentially allowing for targeted delivery to specific tissues or organs.

One of the most promising areas of research involving 6-(ethyl)-10,13-dioxo-a,thiao,a,zatri cyclo, 7., 4., 0., 0,, trideca-, 1(9), 2,, 7-trien-, 5-imine hydrochloride is its potential as an inhibitor of kinases and other enzyme targets implicated in cancer progression. Kinases are a large family of enzymes that play crucial roles in cell signaling pathways controlling growth, differentiation, and apoptosis. By inhibiting specific kinases, this compound could disrupt aberrant signaling networks that drive tumor growth and metastasis.

Preclinical studies have demonstrated that derivatives of this scaffold exhibit inhibitory activity against several kinases known to be overexpressed in cancer cells. For instance, modifications to the nitrogen-containing ring have been shown to enhance binding affinity for tyrosine kinase domains while minimizing off-target effects on closely related enzymes. These findings have prompted further investigation into the structure–activity relationships (SAR) of this class of compounds.

The development of novel antiviral agents has also been an area where 6-(ethyl)-10,13-dioxo-a,thiao,a,zatri cyclo, 7., 4., 0., 0,, trideca-, 1(9), 2,, 7-trien-, 5-imine hydrochloride has shown promise recently due to its ability to interfere with viral replication cycles at multiple stages. Research indicates that certain analogs can inhibit viral proteases essential for processing polyproteins into functional viral proteins or block integrase activity required for viral genome integration into host DNA.

The versatility of this compound's structure allows for facile modifications that can fine-tune its pharmacological properties without compromising core functionality critical for biological activity yet maintaining overall structural integrity throughout synthetic transformations designed around preserving key pharmacophoric elements essential during drug discovery processes aimed at identifying lead compounds capable competing effectively against endogenous substrates within complex biological systems while minimizing toxic side effects associated with unintended interactions between drug candidates being evaluated during preclinical development phases prior human clinical trials designed test safety efficacy new therapeutic agents intended treat human diseases including but not limited those caused by pathogenic microorganisms resistant standard treatments requiring novel approaches combat infection spread treat effectively minimize patient suffering improve quality life affected individuals worldwide through innovative applications based upon deep understanding molecular recognition principles applied rational drug design strategies informed latest advances computational biology fields enabling efficient identification optimization lead candidates translation benchtop laboratory discoveries clinical practice treating wide range human ailments